![molecular formula C9H11ClN2O2 B160109 Monolinuron CAS No. 1746-81-2](/img/structure/B160109.png)
Monolinuron
Overview
Description
Monolinuron is a pesticide, more specifically a selective systemic herbicide and an algaecide . It is used to control broad-leaved weeds and annual grasses in vegetable crops such as leeks, potatoes, and dwarf French beans . This compound affects the photosynthesis in weeds .
Molecular Structure Analysis
This compound has the molecular formula C9H11ClN2O2 . Its molecular weight is 214.65 g/mol . The IUPAC name for this compound is N′-(4-Chlorophenyl)-N-methoxy-N-methylurea .Chemical Reactions Analysis
This compound undergoes photodegradation under the influence of nitrite and nitrate species when exposed to light in the 300–450 nm range . The degradation pathways were compared to those obtained under direct photolysis at 254 nm .Physical And Chemical Properties Analysis
This compound is highly soluble in water (0.735 g/L) and very soluble in organic solvents (200 g/L in acetone, methanol, and toluene, 3.9 g/L in hexane) . Its volatility is low and its leachability is high . It is moderately persistent and moderately mobile in soil, stable in water, and fast degraded in water sediments (DT50 of 22 days) .Scientific Research Applications
Metabolism and Environmental Interaction
- Monolinuron's metabolism in crops and its environmental interaction were explored by Schuphan and Ebing (1978), who found that when applied to soil, it was taken up by crops like spinach, cress, and potatoes, and a significant portion remained in the soil. The study showed that this compound is metabolized into various derivatives in both plants and soil, indicating complex interactions within the ecosystem (Schuphan & Ebing, 1978).
Degradation in Different Soil Types
- Süss and Eben (1978) studied the degradation of this compound in different soil types, finding variations in degradation rates based on the soil type. This research is significant in understanding how this compound behaves in various agricultural environments (Süss & Eben, 1978).
Biotransformation in Chicken Liver
- Westphal et al. (1984) examined the biotransformation of this compound in isolated perfused chicken liver, revealing insights into its metabolic pathways in biological systems. This study is important for understanding how this compound is processed in living organisms (Westphal et al., 1984).
Photodegradation in Aqueous Solution
- Nélieu et al. (2004) investigated the photo-induced degradation of this compound in water, providing valuable information on how this compound breaks down under light exposure, which is relevant for environmental safety and pollution control (Nélieu et al., 2004).
Determination in Herbicide Formulations
- Yuen (1970) developed a method for determining this compound in herbicide formulations. This research is crucial for the quality control and regulation of herbicide products containing this compound (Yuen, 1970).
Mechanism of Action
Target of Action
Monolinuron, a selective systemic herbicide , primarily targets the photosynthesis process in plants . It acts as an inhibitor of photosystem II , a crucial component of the photosynthetic electron transport chain .
Mode of Action
This compound interacts with its target, photosystem II, by inhibiting the photosynthetic electron transport . This inhibition disrupts the normal photosynthetic process, leading to the inability of the plant to produce the energy it needs for growth and survival .
Biochemical Pathways
The primary biochemical pathway affected by this compound is photosynthesis . By inhibiting photosystem II, this compound disrupts the electron transport chain, which is essential for the conversion of light energy into chemical energy during photosynthesis . This disruption leads to a decrease in ATP production, which is necessary for various cellular processes .
Pharmacokinetics
This compound is highly soluble in water and many organic solvents . Its volatility is low, and it has a high leaching potential . These properties suggest that this compound can be readily taken up by plants and transported within the plant system . .
Result of Action
The primary result of this compound’s action is the disruption of photosynthesis, leading to the death of the plant . Following uptake of this compound through roots and leaves of weeds, it causes early symptoms of yellowing and die-back of the leaves, eventually resulting in weed death .
Action Environment
This compound’s action, efficacy, and stability can be influenced by various environmental factors. It is moderately persistent and moderately mobile in soil . It is stable in water and is quickly degraded in water sediments . These properties suggest that environmental factors such as soil type, moisture levels, and temperature could potentially influence the action and efficacy of this compound .
Safety and Hazards
Monolinuron is harmful if swallowed and may cause damage to organs through prolonged or repeated exposure . It is very toxic to aquatic life with long-lasting effects . It is advised to avoid release to the environment and dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations .
Future Directions
Monolinuron is not widely approved for use in the developed world . It has a low to moderate mammalian oral toxicity . It is highly soluble in water and many organic solvents, and is volatile . This compound has a high leaching potential and studies suggest that it is moderately persistent in soils .
Biochemical Analysis
Biochemical Properties
Monolinuron interacts with several enzymes and proteins. Biochemical tests have been performed to assess its toxic effects on enzymatic antioxidant and hepatic systems, including superoxide dismutase (SOD), glutathione peroxidase (GPx), catalase (CAT), glutathione-s-transferase (GST), glucoso-6-phoshate dehydrogenase (G6PD), aspartate aminotransferase (GOT), and alanin aminotransferase (GPT) .
Cellular Effects
This compound can affect the olfactory sense of fish and delay organogenesis. It can cause immobility, heart dysfunctions, and affect the enzymatic activity of glutathione-s-transferase in all development stages .
Properties
IUPAC Name |
3-(4-chlorophenyl)-1-methoxy-1-methylurea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O2/c1-12(14-2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKJPSUCKSLORMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)NC1=CC=C(C=C1)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O2 | |
Record name | MONOLINURON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1273 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0037576 | |
Record name | Monolinuron | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0037576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless solid; [ICSC], COLOURLESS CRYSTALS. | |
Record name | Monolinuron | |
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Record name | MONOLINURON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Solubility |
735 ppm in water at 20 °C; sol in alcohol, acetone, benzene, toluene, SOL IN DIOXANE, & XYLENE, Water solubility = 930 mg/l at 20 °C., Readily soluble in chloroform, diethyl ether., Solubility in water: none | |
Record name | MONOLINURON | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5030 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | MONOLINURON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1273 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Vapor Pressure |
0.00015 [mmHg], 1.5X10-4 MM HG AT 22 °C, Vapor pressure, Pa at 22 °C: 0.02 | |
Record name | Monolinuron | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Record name | MONOLINURON | |
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Record name | MONOLINURON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Color/Form |
COLORLESS CRYSTALS | |
CAS No. |
1746-81-2 | |
Record name | Monolinuron | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=1746-81-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Monolinuron [BSI:ISO] | |
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Record name | Urea, N'-(4-chlorophenyl)-N-methoxy-N-methyl- | |
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Record name | Monolinuron | |
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Record name | Monolinuron | |
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Record name | MONOLINURON | |
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Record name | MONOLINURON | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5030 | |
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Record name | MONOLINURON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1273 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
80-83 °C, Brownish flakes; faint smell of amine; vapor pressure 1.1X10-5 mm Hg at 20 °C; MP: 75-78 °C /technical grade 92% AI/ | |
Record name | MONOLINURON | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5030 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | MONOLINURON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1273 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does Monolinuron exert its herbicidal effect?
A1: this compound inhibits photosynthesis in susceptible plants. [, , ] It disrupts the photosynthetic electron transport chain in chloroplasts by binding to the D1 protein in photosystem II, ultimately preventing the production of energy needed for plant growth. [, , ]
Q2: What are the downstream effects of this compound on plant physiology?
A2: By inhibiting photosynthesis, this compound leads to a reduction in the production of carbohydrates, which are essential for plant growth and development. This can result in stunted growth, chlorosis (yellowing of leaves), and eventually plant death. [, , ]
Q3: What is the molecular formula and weight of this compound?
A3: this compound (3-(4-chlorophenyl)-1-methoxy-1-methylurea) has a molecular formula of C9H11ClN2O2 and a molecular weight of 214.65 g/mol. []
Q4: Is there any spectroscopic data available for this compound?
A4: Yes, studies have used infrared spectroscopy to identify this compound and its degradation products. [, ] Additionally, mass spectrometry has been employed to detect and quantify this compound in various matrices, including soil solution and blood samples. [, , ]
Q5: How does this compound behave in different soil types?
A5: The degradation rate of this compound varies depending on the soil type. [] Factors like organic matter content, pH, and microbial activity can influence its persistence and leaching potential. [, , ]
Q6: Does the application of nitrogen fertilizers affect the behavior of this compound in soil?
A6: Research suggests that nitrogen fertilization can influence the degradation and plant uptake of this compound. [] While fertilizer application can increase the total quantity of residues in the soil-plant system, it can also lead to lower residue concentrations in plants due to increased biomass. []
Q7: Does this compound exhibit any catalytic properties?
A7: Based on the provided research, this compound is primarily investigated for its herbicidal activity, and no catalytic properties are reported.
Q8: Have any computational studies been conducted on this compound?
A8: Yes, three-dimensional quantitative structure-activity relationship (3D-QSAR) models have been developed to predict the antiandrogenic activity of this compound and its analogues. [] These models utilize experimental data, such as IC50 values, to establish relationships between molecular structure and biological activity. []
Q9: How do structural modifications of this compound impact its herbicidal activity?
A9: Substitutions on the phenyl ring and the urea moiety can significantly affect the activity of phenylurea herbicides. [, ] For instance, increasing the chain length of alkyl substituents and introducing chloro or chlorophenoxy groups to the phenyl ring generally enhances adsorption to soil. []
Q10: Does the position of chlorine atoms on the phenyl ring influence activity?
A10: Yes, the position of chlorine substitution on the phenyl ring influences the activity and behavior of phenylurea herbicides. [, , ] For instance, Linuron, with two chlorine atoms on its phenyl ring, exhibits different mobility and persistence compared to this compound. []
Q11: Are there specific formulation strategies to improve this compound's efficacy?
A11: While specific formulations are not discussed in the provided research, the development of ELISA (enzyme-linked immunosorbent assay) techniques has enabled sensitive and specific detection of this compound residues in various matrices, including soil and food. [, ]
Q12: How is this compound metabolized in animals?
A13: In pigs, this compound undergoes biotransformation through various reactions, including N-demethylation, aryl hydroxylation, N-demethoxylation, and conjugation with glucuronides and sulfates. [] The primary route of elimination is through urine. []
Q13: Has this compound's efficacy been tested in controlled environments?
A14: Yes, laboratory studies have investigated the degradation of radiolabeled this compound in various soil types under controlled conditions. [] These studies provide valuable insights into the compound's behavior and persistence in different environments. []
Q14: Are there reported cases of weed resistance to this compound?
A15: Yes, certain weed species, such as Alopecurus myosuroides (slender foxtail), have developed resistance to this compound and other phenylurea herbicides. [] This resistance is often linked to enhanced metabolic detoxification of the herbicide. [, ]
Q15: What are the potential toxicological effects of this compound?
A16: this compound can cause methemoglobinemia, a condition where the oxygen-carrying capacity of blood is reduced, following ingestion. [, ] The metabolite p-chloroaniline has also shown toxic and immunotoxic effects in sheep leukocytes. []
Q16: How does this compound degrade in the environment?
A17: Microbial degradation plays a significant role in breaking down this compound in the soil. [] The rate of degradation can be enhanced by repeated application of the herbicide, suggesting the adaptation of soil microorganisms. []
Q17: What analytical methods are used to quantify this compound?
A18: Various analytical techniques have been employed to quantify this compound, including: * Gas chromatography with mass spectrometry (GC-MS) [] * Liquid chromatography with mass spectrometry (LC-MS) [] * Enzyme-linked immunosorbent assay (ELISA) []
Q18: Are there alternative weed control methods to this compound?
A19: Research explores the integration of biological control agents, such as the rust fungus Puccinia lagenophorae, with chemical herbicides like this compound for weed control. [] This approach aims to enhance weed suppression while potentially reducing the reliance on chemical herbicides. []
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